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Compound of Interest

Compound Name: Nicotinamide riboside malate

Cat. No.: B8820688

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the use of Nicotinamide Riboside Malate (NRM) in cell culture
studies. This document outlines its biological activities, offers detailed protocols for key
experiments, and presents quantitative data and signaling pathway diagrams to facilitate
research and development.

Biological Activities of Nicotinamide Riboside
Malate

Nicotinamide Riboside Malate is a salt of nicotinamide riboside (NR), a well-established
precursor of nicotinamide adenine dinucleotide (NAD+). As a source of vitamin B3, NRM
enhances oxidative metabolism and has shown protective effects against diet-induced
metabolic abnormalities.[1] In cell culture, NRM, much like its widely studied counterpart NR, is
utilized by cells to boost intracellular NAD+ levels. This elevation in NAD+ has profound effects
on cellular metabolism and signaling by activating NAD+-dependent enzymes such as sirtuins
(e.g., SIRT1 and SIRT3) and poly(ADP-ribose) polymerases (PARPS).[1][2]

The primary activities of NRM in vitro include:

o NAD+ Enhancement: NRM treatment leads to a dose-dependent increase in both cellular
and mitochondrial NAD+ levels.[1]
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 Sirtuin Activation: By increasing the available NAD+ pool, NRM stimulates the activity of
sirtuins, such as SIRT1 and SIRT3. This can lead to the deacetylation of various protein
targets, influencing mitochondrial function and cellular stress responses.[1][2]

o PARP Modulation: NRM can support the function of PARPs, which are crucial for DNA repair
and maintaining genomic stability.[2]

Quantitative Data: In Vitro Efficacy of Nicotinamide
Riboside Malate

The following tables summarize the quantitative effects of nicotinamide riboside (NR), which is
expected to have similar efficacy to NRM, on various cell lines.

Table 1: Effect of Nicotinamide Riboside (NR) on Intracellular NAD+ Levels

cell Li Concentration Incubation Time Observed Effect on
ell Line
Range (pM) (hours) NAD+ Levels
C2C12 (mouse Dose-dependent
1-1000 24 _
myoblasts) increase
Hepal.6 (mouse Dose-dependent
1-1000 24 ,
hepatoma) increase
HEK293 (human Dose-dependent
o 1-1000 24 _
embryonic kidney) increase
BEAS-2B (human o )
192 Significant increase

bronchial epithelial)

Table 2: Effect of Nicotinamide Riboside (NR) on Cell Viability
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. . Incubation Time Observed Effect on
Cell Line Concentration (pM) R
(hours) Cell Viability
BEAS-2B 5 120 Cytotoxicity observed
BEAS-2B 10 72 Cytotoxicity observed
BEAS-2B 50 72 Cytotoxicity observed

Table 3: Effect of Nicotinamide Riboside Malate (NRM) on Protein Acetylation

cell Li Concentration Incubation Target Observed
ell Line
(nM) Time (hours) Proteins Effect
Decreased
HEK293T 0.5 24 Ndufa9, SOD2 .
acetylation

Experimental Protocols
General Considerations for NRM in Cell Culture

 Stability: Nicotinamide riboside has been shown to have a half-life of approximately 20 hours
in cell culture medium at 37°C.[3] Therefore, for long-term experiments, it is recommended to
refresh the medium with NRM every 24 hours to ensure its bioavailability.

e Solubility: NRM is generally soluble in aqueous solutions like cell culture media. Prepare a
concentrated stock solution in sterile water or PBS and dilute it to the final desired
concentration in the culture medium.

o Control Groups: Always include a vehicle control (the solvent used for the NRM stock

solution) in your experiments.

Protocol 1: Assessment of Cell Viability using MTS
Assay

This protocol outlines the steps to determine the effect of NRM on the viability of adherent cells.
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Cell Seeding & Treatment
Seed cells in a 96-well plate
(5,000-10,000 cells/well)

v
Encubate overnighg
Grepare serial dilutions of NRI\D

Great cells with NRM]

Incubation & Assay
Incubate for desired time
(e.g., 24, 48, 72 hours)
Gdd MTS reagent to each weD

Encubate for 1-4 houra

Data Acquisition

E\/Ieasure absorbance at 490 nra

Sample Preparation

[Culture and treat cells with NRM)
(Lyse cells in RIPA buffer]

[Quantify protein concentration (BCA assaya

Electrophoresis & Transfer

Genature proteins in Laemmli buffea
[Separate proteins by SDS-PAGE)

[I‘ransfer proteins to a PVDF membrane)

Immunodetection

Glock membrane (5% non-fat milk or BSAD

Incubate with primary antibodies
(anti-SIRT1, anti-PARP1)

Incubate with HRP-conjugated
secondary antibody

[Detect with chemiluminescent substrate]
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Cell Treatment & Lysis

[Treat cells with NRM)
[Harvest and wash cells)

(Lyse cells with NAD/NADH extraction buffeD

NAD/NADH Detection

Gdd samples and standards to a 96-well plata

:

Add NAD cycling enzyme mix

Incubate at room temperature
[Add NADH developeD

Quantification

Q/Ieasure absorbance at 450 nnD

E:alculate NAD+ concentration from standard curve)
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DNA Repair

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Cell Culture Studies
Using Nicotinamide Riboside Malate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8820688#cell-culture-protocols-using-nicotinamide-
riboside-malate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.targetmol.com/compound/nicotinamide_riboside_malate
https://www.invivochem.com/Nicotinamide-riboside-malate.html
https://www.invivochem.com/Nicotinamide-riboside-malate.html
https://pubs.acs.org/doi/10.1021/acs.chemrestox.3c00312
https://www.benchchem.com/product/b8820688#cell-culture-protocols-using-nicotinamide-riboside-malate
https://www.benchchem.com/product/b8820688#cell-culture-protocols-using-nicotinamide-riboside-malate
https://www.benchchem.com/product/b8820688#cell-culture-protocols-using-nicotinamide-riboside-malate
https://www.benchchem.com/product/b8820688#cell-culture-protocols-using-nicotinamide-riboside-malate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8820688?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8820688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

